Direct determination of chlorhexidine in urine by high-performance liquid chromatography
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9861101343
Abstract
The stability and solubility of the antiseptic chlorhexidine in urine has been studied. Employing high-performance liquid chromatography with a silica column and an aqueous mobile phase to permit the direct injection or urine without any sample preparation, chlorhexidine was found to remain in solution and biologically active for at least 318 h without significant loss of concentration.
Recommended Literature
- [1] Understanding and design of non-conservative optical matter systems using Markov state models†
- [2] Vanadium oxide compounds with quantum Monte Carlo
- [3] Decavanadate interactions with actin: cysteineoxidation and vanadyl formation
- [4] A study of the electronic structure and structural stability of Gd2Ti2O7 based glass-ceramic composites†
- [5] Metabolism, survival, and gene expression of Pseudomonas putida to hematite nanoparticles mediated by surface-bound humic acid†
- [6] Inside front cover
- [7] Inside front cover
- [8] Co3O4–C core–shell nanowire array as an advanced anode material for lithium ion batteries†
- [9] XV.—On a new process for the detection of fluorine when accompanied by silica
- [10] A novel green chemistry gelation method for polyvinyl pyrrolidone (PVP) and dimethylpolysiloxane (silicone): microwave-induced in-liquid-plasma†